Cas no 1805502-40-2 (2-Bromo-4-(difluoromethoxy)benzotrifluoride)

2-Bromo-4-(difluoromethoxy)benzotrifluoride structure
1805502-40-2 structure
Product Name:2-Bromo-4-(difluoromethoxy)benzotrifluoride
CAS No:1805502-40-2
MF:C8H4BrF5O
MW:291.01277923584
CID:4706859
Update Time:2023-08-15

2-Bromo-4-(difluoromethoxy)benzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-(difluoromethoxy)benzotrifluoride
    • Inchi: 1S/C8H4BrF5O/c9-6-3-4(15-7(10)11)1-2-5(6)8(12,13)14/h1-3,7H
    • InChI Key: AAWDQMWCKGEQPU-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1C(F)(F)F)OC(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Topological Polar Surface Area: 9.2
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